1-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-4-(3,4-dichlorophenyl)piperazine

• IUPAC Name: 1-(4-chloro-2,5-dimethylphenyl)sulfonyl-4-(3,4-dichlorophenyl)piperazine
• InChI: InChI=1S/C18H19Cl3N2O2S/c1-12-10-18(13(2)9-16(12)20)26(24,25)23-7-5-22(6-8-23)14-3-4-15(19)17(21)11-14/h3-4,9-11H,5-8H2,1-2H3
• InChI Key: QVZIWGADCJXYJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)C)S(=O)(=O)N2CCN(CC2)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C18H19Cl3N2O2S
• Molecular Weight: 433.8 g/mol

Description

1-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-4-(3,4-dichlorophenyl)piperazine, commonly known as CP-55940, is a synthetic cannabinoid compound that is widely used in scientific research. It is a potent agonist of the cannabinoid receptors, CB1 and CB2, and has been found to have a range of biochemical and physiological effects.

Mechanism of Action

CP-55940 acts as a potent agonist of the CB1 and CB2 receptors. It binds to these receptors and activates them, leading to a range of biochemical and physiological effects. CB1 receptors are primarily found in the brain and are responsible for the psychoactive effects of cannabinoids, while CB2 receptors are found in the immune system and have anti-inflammatory effects.
Biochemical and Physiological Effects:
CP-55940 has been found to have a range of biochemical and physiological effects, including the modulation of pain, anxiety, depression, and addiction. It has also been shown to have neuroprotective effects and to promote neurogenesis. CP-55940 has been found to have anti-inflammatory effects and to modulate the immune system.

Advantages and Limitations for Lab Experiments

CP-55940 is a potent and selective agonist of the cannabinoid receptors, making it a valuable tool for studying these receptors and their role in various physiological processes. However, it is important to note that CP-55940 is a synthetic compound and may not accurately reflect the effects of natural cannabinoids. Additionally, CP-55940 has a short half-life, which may limit its usefulness in certain experiments.

Future Directions

There are several potential future directions for the study of CP-55940 and the cannabinoid receptors. One area of interest is the development of new drugs that target the cannabinoid receptors for the treatment of various disorders. Another area of interest is the study of the endocannabinoid system and its role in various physiological processes. Finally, there is a need for further research to better understand the long-term effects of CP-55940 and other synthetic cannabinoids.

Scientific Research Applications

CP-55940 is widely used in scientific research to study the cannabinoid receptors and their role in various physiological processes. It has been found to have a range of applications, including the study of pain, anxiety, depression, addiction, and neurodegenerative disorders. CP-55940 is also used in the development of new drugs that target the cannabinoid receptors.